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Introduction

1-Dodecene, an alpha-olefin with the chemical formula Ci2Hz4, is a key intermediate in the
chemical industry, primarily used in the production of detergents, lubricants, and surfactants.[1]
Its thermodynamic properties are fundamental to understanding its behavior in chemical
processes, ensuring safety during handling and storage, and for the design and optimization of
reaction and separation processes. This technical guide provides a comprehensive overview of
the core thermodynamic properties of 1-dodecene, presenting key data in a structured format
and outlining the experimental methodologies used for their determination.

Core Thermodynamic and Physical Properties

The following tables summarize the key thermodynamic and physical properties of 1-
dodecene.

Table 1: General and Physical Properties of 1-Dodecene
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Property Value Source
Molecular Formula Ci2H24 [1]
Molar Mass 168.32 g/mol [2]
Appearance Clear, colorless liquid [11[2]
Odor Mild, pleasant [1112]
Density 0.758 g/mL at 20 °C [3]
Boiling Point 213.8 °C (415 °F) at 760 (104]
mmHg

Melting Point -35.2 °C (-31.4 °F) [1114]
Flash Point 77 °C (171 °F) [1]

Autoignition Temperature

255 °C (491 °F)

[2]

Solubility

Insoluble in water; Soluble in

ethanol, ethyl ether, and

acetone

[1](2]

Refractive Index

1.4300 at 20 °C

[2]

Viscosity

1.72 sqg mm/s at 20 °C

[2]

Table 2: Thermodynamic Properties of 1-Dodecene
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Property Value Source

Standard Enthalpy of

) o -229.9 + 1.8 kJ/mol [5]
Formation (liquid)
Standard Enthalpy of

) o -7899.4 + 1.6 kJ/mol [5]

Combustion (liquid)
Heat of Vaporization 46.5 kJ/mol at boiling point [2]
Liquid Heat Capacity See Table 3 [6]
Vapor Pressure 0.2 mmHg at 20 °C [3]
Critical Temperature 385.5 °C (726 °F) [7]
Critical Pressure 1.83 MPa [7]

Table 3: Temperature-Dependent Liquid Heat Capacity of 1-Dodecene
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Temperature (°F) Heat Capacity (BTU/Ib-°F)
85 0.465
90 0.476
95 0.486
100 0.497
105 0.507
110 0.517
115 0.528
120 0.538
125 0.549
130 0.559
135 0.570
140 0.580
145 0.590
150 0.601

Data sourced from CAMEO Chemicals[6]

Experimental Protocols

The determination of the thermodynamic properties of 1-dodecene relies on a variety of
established experimental techniques. The following sections outline the general methodologies
for measuring key parameters.

Vapor Pressure Measurement

The vapor pressure of a liquid can be determined using static or dynamic methods.

o Static Method: A sample of 1-dodecene is placed in a thermostatted container connected to
a pressure measuring device. The container is evacuated to remove air, and the pressure of
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the vapor in equilibrium with the liquid is measured at a constant temperature. This process
is repeated at various temperatures to obtain the vapor pressure curve.

o Ebulliometry (Boiling Point Method): This dynamic method involves measuring the boiling
point of 1-dodecene at different externally applied pressures. The vapor pressure is equal to
the external pressure at the boiling point. By varying the pressure, a set of corresponding
boiling temperatures is obtained, which defines the vapor pressure curve.

Calorimetry for Heat Capacity

The heat capacity of liquid 1-dodecene is typically measured using a calorimeter.

» Adiabatic Calorimetry: A known mass of 1-dodecene is placed in a calorimeter, which is
thermally isolated from its surroundings. A measured amount of electrical energy is supplied
to the sample, and the resulting temperature increase is precisely measured. The heat
capacity is then calculated from the energy input and the temperature change.

 Differential Scanning Calorimetry (DSC): In this technique, the heat flow to the sample and a
reference material is measured as a function of temperature. The difference in heat flow
required to increase the temperature of the sample and the reference by the same amount
provides the heat capacity of the sample.

Enthalpy of Combustion

The enthalpy of combustion is determined using a bomb calorimeter.

o Aweighed sample of 1-dodecene is placed in a sealed container (the "bomb") which is then
filled with high-pressure oxygen. The bomb is submerged in a known quantity of water in an
insulated container. The sample is ignited, and the heat released by the combustion reaction
is absorbed by the bomb and the surrounding water, causing a temperature rise. From the
temperature change and the known heat capacity of the calorimeter system, the enthalpy of
combustion can be calculated.

Enthalpy of Vaporization

The enthalpy of vaporization can be determined directly by calorimetry or indirectly from vapor
pressure data.
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o Direct Calorimetric Measurement: A known amount of 1-dodecene is vaporized at a constant
temperature and pressure, and the heat required for this phase change is measured directly

using a calorimeter.

« Indirect Calculation via Clausius-Clapeyron Equation: The enthalpy of vaporization can be
calculated from the slope of a plot of the natural logarithm of vapor pressure versus the
inverse of the absolute temperature. This relationship is described by the Clausius-
Clapeyron equation.

Workflow for Thermodynamic Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the thermodynamic properties of a liquid such as 1-dodecene.
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Caption: Experimental workflow for determining thermodynamic properties of 1-dodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1-Dodecene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054840#thermodynamic-properties-of-1-dodecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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